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Compound of Interest

Compound Name: CIlastatin ammonium salt

Cat. No.: B15563151 Get Quote

For immediate reference, this guide provides critical safety and logistical information for

researchers, scientists, and drug development professionals working with Cilastatin
ammonium salt. Adherence to these procedures is paramount for ensuring personal safety

and maintaining a secure laboratory environment.

Cilastatin ammonium salt is a pharmaceutical compound that necessitates careful handling to

mitigate potential health risks. Although specific toxicity data is not extensively available, it is

prudent to treat this compound as a potentially hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[1] A comprehensive personal

protective equipment (PPE) strategy is the foremost defense against accidental exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling Cilastatin ammonium salt. The

following table summarizes the recommended equipment to ensure handler safety.
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Body Part
Personal Protective
Equipment

Specifications & Rationale

Eyes Safety Goggles or Face Shield

ANSI-approved safety goggles

provide protection against

splashes, sprays, and airborne

particles. A face shield should

be worn with goggles when

there is a higher risk of

splashing.[1]

Hands Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended. For enhanced

protection, double gloving is

advised. Always consult the

manufacturer's glove

compatibility chart for specific

chemical resistance.[1][2]

Body Laboratory Coat

A fully buttoned lab coat is

mandatory in all areas where

chemicals are handled.[1]

Respiratory NIOSH-Approved Respirator

To prevent the inhalation of

dust particles, a respirator

should be used when handling

the powder outside of a

certified chemical fume hood.

[1][3] Annual fit-testing and

medical clearance are required

for respirator users.[1]

Operational and Handling Plan
Engineering Controls: Whenever possible, handle Cilastatin ammonium salt in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[2]
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Personal Hygiene: To prevent accidental ingestion and contamination, avoid eating, drinking, or

smoking in laboratory areas where chemicals are handled.[1] Always wash hands thoroughly

after handling the compound, even if gloves were worn.[1]

Spill Response Protocol
Immediate and appropriate action is necessary to mitigate risks in the event of a spill.

Minor Spill:

Alert personnel in the immediate area.

Wear appropriate PPE, including a respirator, chemical-resistant gloves, and eye protection.

Use dry cleanup procedures to avoid generating dust.[3]

Sweep or vacuum the spilled material.

Place the spilled material in a clean, dry, suitably labeled container for disposal.[3]

Major Spill:

Evacuate the area immediately.[1]

Alert the appropriate emergency response team and laboratory supervisor.[1]

Restrict access to the spill area.[1]

Follow the guidance of the emergency response team for cleanup.[1]
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Caption: Workflow for handling a Cilastatin ammonium salt spill.
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Proper disposal of Cilastatin ammonium salt and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Management:

Waste Characterization: Unused or waste Cilastatin ammonium salt must be treated as

hazardous chemical waste.[1]

Containerization: Use a dedicated, properly labeled hazardous waste container. The

container must be chemically compatible with the waste.

Disposal Pathway: Dispose of the waste in accordance with all local, state, and federal

regulations.[1] Contact your institution's Environmental Health and Safety (EHS) office for

specific disposal procedures.[1] Hazardous chemicals should never be disposed of down the

drain or in regular trash.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_CIlastatin_ammonium_salt.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Imipenem_and_Cilastatin_for_Inj_USP_FK-2017v1-SDS.pdf
https://www.wgcriticalcare.com/wp-content/uploads/2021/12/WGCC-Imipenem-and-Cilastatin-USP-ver2.0.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Cilastatin_Ammonium_Salt_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b15563151#personal-protective-equipment-for-handling-cilastatin-ammonium-salt
https://www.benchchem.com/product/b15563151#personal-protective-equipment-for-handling-cilastatin-ammonium-salt
https://www.benchchem.com/product/b15563151#personal-protective-equipment-for-handling-cilastatin-ammonium-salt
https://www.benchchem.com/product/b15563151#personal-protective-equipment-for-handling-cilastatin-ammonium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

